2-(4-Chloro-3-methyl-phenoxy)-propylamine

Specification

• CAS No.: 6440-98-8
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)propan-1-amine
• Standard InChI: InChI=1S/C10H14ClNO/c1-7-5-9(3-4-10(7)11)13-8(2)6-12/h3-5,8H,6,12H2,1-2H3
• Standard InChI Key: ZPKZGUOPTIOCJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)CN)Cl

Introduction

2-(4-Chloro-3-methyl-phenoxy)-propylamine is a chemical compound that belongs to the class of phenoxyalkylamines. It features a propylamine moiety attached to a phenoxy group, which contains a chlorine and a methyl substituent on the aromatic ring. This compound is of interest in various scientific fields, particularly in medicinal chemistry and agrochemicals.

Synthesis of 2-(4-Chloro-3-methyl-phenoxy)-propylamine

The synthesis of this compound typically involves several key steps, starting with readily available precursors such as chlorinated phenols and propylamines. The specific synthesis pathway may vary depending on the desired yield and purity of the final product. Common solvents used in the synthesis include dichloromethane or acetonitrile under controlled temperatures.

Synthesis Steps

• Preparation of Chlorinated Phenol: The first step involves preparing the chlorinated phenol precursor, which can be achieved through various chemical reactions involving chlorination of phenol derivatives.

• Formation of Phenoxy Group: The chlorinated phenol is then converted into a phenoxy group, which is attached to a propylamine moiety. This step often involves a nucleophilic substitution reaction.

• Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve high purity.

Reactivity and Mechanism of Action

The reactivity of 2-(4-Chloro-3-methyl-phenoxy)-propylamine can be influenced by its functional groups, particularly the amine and phenoxy groups. These groups can participate in various chemical reactions, including alkylation, acylation, and condensation reactions.

Applications and Potential Uses

2-(4-Chloro-3-methyl-phenoxy)-propylamine has potential applications in medicinal chemistry and agrochemicals. Its structure suggests it could be used as a building block for more complex molecules with specific biological activities.

Potential Applications

• Medicinal Chemistry: It could be used in the development of drugs targeting neurotransmitter systems or metabolic pathways.

• Agrochemicals: Its structure might be useful in designing pesticides or herbicides with specific modes of action.

Future Research Directions

Future studies should focus on exploring the biological effects of this compound and its potential applications in various fields. This could involve in vitro and in vivo studies to assess its pharmacological properties and environmental impact.